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Compound of Interest

Compound Name: UMI-77

Cat. No.: B1682699 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the personal protective equipment (PPE), operational procedures, and

disposal of UMI-77, a selective Mcl-1 inhibitor.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for the

handling and storage of UMI-77.

Parameter Value Notes

Long-Term Storage

Temperature
-20°C or -80°C

Store in a well-ventilated

place.[1]

Molecular Weight 468.34 g/mol Formula: C18H14BrNO5S2.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
UMI-77 is not classified as a hazardous substance or mixture according to GHS, but it may be

irritating to the mucous membranes and upper respiratory tract.[1] It may also be harmful if

inhaled, ingested, or absorbed through the skin, and can cause eye, skin, or respiratory system

irritation.[1] Therefore, appropriate personal protective equipment is essential.
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Recommended Personal Protective Equipment:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or heavy rubber gloves).[1]

Eye/Face Protection: Use safety goggles with side shields to protect against splashes.[1]

Skin and Body Protection: A laboratory coat is required. For procedures with a higher risk of

splashing, consider a chemical-resistant apron or coveralls.

Respiratory Protection: When handling the powder form or if there is a risk of generating

aerosols, use a NIOSH-approved respirator or work within a laboratory fume hood.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural guidelines will minimize exposure risk and ensure the

integrity of the compound.

1. Preparation and Engineering Controls:

Ensure good ventilation in the work area.[1]
Whenever possible, handle UMI-77 in a designated laboratory fume hood.[1]
Before starting, ensure all necessary PPE is readily available and in good condition.
Have an emergency eyewash station and safety shower accessible.

2. Handling and Use:

Avoid breathing dust or aerosols.[1]
Prevent contact with skin and eyes.
Do not eat, drink, or smoke in the laboratory area where UMI-77 is handled.[1]
When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure.
For creating solutions, add the solvent to the UMI-77 powder slowly to avoid splashing.

3. First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]
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After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Get medical attention if irritation persists.[1]
After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[1]
After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan
Proper disposal of UMI-77 and its containers is crucial to prevent environmental contamination.

Waste Collection: Collect all waste materials, including unused UMI-77, contaminated

consumables (e.g., pipette tips, gloves), and empty containers in a designated, labeled

hazardous waste container.

Disposal Procedure: Dispose of the waste through a licensed waste management company.

Do not allow the substance to enter sewers or public waters.[1] Follow all local, state, and

federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for safely handling

UMI-77 in a laboratory setting.
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UMI-77 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of UMI-77.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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